Cas no 1393572-09-2 (7,7-difluorobicyclo[4.1.0]heptan-3-amine)

7,7-difluorobicyclo[4.1.0]heptan-3-amine structure

1393572-09-2 structure

Product Name:7,7-difluorobicyclo[4.1.0]heptan-3-amine

CAS No:1393572-09-2

MF:C₇H₁₁F₂N

MW:147.16574883461

MDL:MFCD22548259

CID:4596591

PubChem ID:72218489

Update Time:2022-09-22

7,7-difluorobicyclo[4.1.0]heptan-3-amine Chemical and Physical Properties

Names and Identifiers

- 7,7-difluorobicyclo[4.1.0]heptan-3-amine
- 7,7-Difluoro-bicyclo[4.1.0]hept-3-ylamine
- MDL： MFCD22548259
- Inchi： 1S/C7H11F2N/c8-7(9)5-2-1-4(10)3-6(5)7/h4-6H,1-3,10H2
- InChI Key： VKIFPMAIIHJUEF-UHFFFAOYSA-N
- SMILES： C12C(C1(F)F)CCC(N)C2

7,7-difluorobicyclo[4.1.0]heptan-3-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	D282041-100mg	7,7-difluorobicyclo[4.1.0]heptan-3-amine	1393572-09-2		100mg	$ 160.00	2022-06-05
TRC	D282041-500mg	7,7-difluorobicyclo[4.1.0]heptan-3-amine	1393572-09-2		500mg	$ 635.00	2022-06-05
TRC	D282041-1g	7,7-difluorobicyclo[4.1.0]heptan-3-amine	1393572-09-2		1g	$ 975.00	2022-06-05
Chemenu	CM325705-250mg	7,7-difluorobicyclo[4.1.0]heptan-3-amine	1393572-09-2	95%+	250mg	$414	2021-08-18
Chemenu	CM325705-1g	7,7-difluorobicyclo[4.1.0]heptan-3-amine	1393572-09-2	95%+	1g	$689	2021-08-18
Chemenu	CM325705-5g	7,7-difluorobicyclo[4.1.0]heptan-3-amine	1393572-09-2	95%+	5g	$2042	2021-08-18
Chemenu	CM325705-10g	7,7-difluorobicyclo[4.1.0]heptan-3-amine	1393572-09-2	95%+	10g	$3029	2021-08-18
Chemenu	CM325705-250mg	7,7-difluorobicyclo[4.1.0]heptan-3-amine	1393572-09-2	95%+	250mg	$414	2023-02-02
Chemenu	CM325705-1g	7,7-difluorobicyclo[4.1.0]heptan-3-amine	1393572-09-2	95%+	1g	$689	2023-02-02
Chemenu	CM325705-5g	7,7-difluorobicyclo[4.1.0]heptan-3-amine	1393572-09-2	95%+	5g	$2042	2023-02-02

7,7-difluorobicyclo[4.1.0]heptan-3-amine Related Literature

1. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
2. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
3. Aggregation-induced emission based on a fluorinated macrocycle: visualizing spontaneous and ultrafast solid-state molecular motions at room temperature via F⋯F interactions†

Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
4. An approach for correlating the structural and electrical properties of Zr4+-modified SrBi4Ti4O15/SBT ceramic

Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
5. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707

Related Categories

Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

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